N-(1-Cyanocyclopropyl)-2,5-dimethyl-1-pyrazin-2-ylpyrrole-3-carboxamide

• IUPAC Name: N-(1-cyanocyclopropyl)-2,5-dimethyl-1-pyrazin-2-ylpyrrole-3-carboxamide
• InChI: InChI=1S/C15H15N5O/c1-10-7-12(14(21)19-15(9-16)3-4-15)11(2)20(10)13-8-17-5-6-18-13/h5-8H,3-4H2,1-2H3,(H,19,21)
• InChI Key: FQGWRZBWSDLTNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=NC=CN=C2)C)C(=O)NC3(CC3)C#N
• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol
• CAS No.: 2418732-42-8

Description

“N-(1-Cyanocyclopropyl)-2,5-dimethyl-1-pyrazin-2-ylpyrrole-3-carboxamide” is a complex organic compound. It likely contains a pyrazine ring (a six-membered ring with two nitrogen atoms), a pyrrole ring (a five-membered ring with one nitrogen atom), and a cyclopropyl group (a three-membered carbon ring). The compound also features a carboxamide group (a carbonyl group (C=O) attached to a nitrogen atom) and a nitrile group (a carbon-nitrogen triple bond) .

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through reactions involving nucleophilic substitution, condensation, or coupling reactions. For instance, N-acylation of nucleobases can be achieved using carboxylic acids and cyanuric chloride.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and cyclic structures. The compound’s structure could be analyzed using techniques such as X-ray diffraction, FTIR, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the nitrile group, the carboxamide group, and the aromatic rings. Nitrile groups are often involved in nucleophilic addition reactions, while carboxamide groups can participate in various condensation and substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Future Directions

Future research could involve exploring the potential biological activity of this compound, as well as optimizing its synthesis. Compounds with similar structures have shown promise as potential pharmaceuticals and agrochemicals.